Cas no 1352216-28-4 (1-(5-Chloro-2-methylphenyl)-2,2-difluoroethanone)

• Product Name: 1-(5-Chloro-2-methylphenyl)-2,2-difluoroethanone
• CAS No: 1352216-28-4
• MF: C₉H₇ClF₂O
• MW: 204.6011
• CID: 5084406
• Update Time: 2022-06-06

1-(5-Chloro-2-methylphenyl)-2,2-difluoroethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-Chloro-2-methylphenyl)-2,2-difluoroethanone
• 1-(5-Chloro-2-methyl-phenyl)-2,2-difluoro-ethanone

• Inchi： 1S/C9H7ClF2O/c1-5-2-3-6(10)4-7(5)8(13)9(11)12/h2-4,9H,1H3
• InChI Key： SBIHPMGWJWFWTG-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C(C([H])([H])[H])=C(C(C([H])(F)F)=O)C=1[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1